Cas no 898791-73-6 (5-Oxo-5-(4-n-propoxyphenyl)valeric acid)

• Product Name: 5-Oxo-5-(4-n-propoxyphenyl)valeric acid
• CAS No: 898791-73-6
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD02260987
• CID: 1947102
• PubChem ID: 24727059
• Update Time: 2025-08-03

5-Oxo-5-(4-n-propoxyphenyl)valeric acid Chemical and Physical Properties

Names and Identifiers

• 5-OXO-5-(4-N-PROPOXYPHENYL)VALERIC ACID
• 5-oxo-5-(4-propoxyphenyl)pentanoic acid
• LogP
• 5-oxo-5-(4-n-propoxyphenyl)valericacid
• MFCD02260987
• AKOS016022811
• 898791-73-6
• DTXSID10645441
• 5-Oxo-5-(4-n-propoxyphenyl)valeric acid

• MDL： MFCD02260987
• Inchi： 1S/C14H18O4/c1-2-10-18-12-8-6-11(7-9-12)13(15)4-3-5-14(16)17/h6-9H,2-5,10H2,1H3,(H,16,17)
• InChI Key： CYNXPCOJTYGYTA-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 2.91300

Additional information on 5-Oxo-5-(4-n-propoxyphenyl)valeric acid

5-Oxo-5-(4-n-propoxyphenyl)valeric Acid: A Comprehensive Overview

5-Oxo-5-(4-n-propoxyphenyl)valeric acid, also known by its CAS number 898791-73-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of valeric acids, which are pentanoic acids with a branched structure. The presence of the 4-n-propoxyphenyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 5-Oxo-5-(4-n-propoxyphenyl)valeric acid consists of a pentanoic acid backbone with a ketone group at the fifth position. The 4-n-propoxyphenyl substituent is attached to the fifth carbon, creating a conjugated system that enhances the molecule's stability and reactivity. This conjugation plays a crucial role in determining the compound's physical and chemical properties, such as its melting point, solubility, and reactivity towards nucleophilic attack.

Recent studies have highlighted the potential of 5-Oxo-5-(4-n-propoxyphenyl)valeric acid in drug design and development. Its ability to act as a precursor for bioactive molecules has been explored in various research settings. For instance, researchers have investigated its role in the synthesis of anti-inflammatory agents and antioxidants. The compound's unique structure allows for easy modification, enabling chemists to tailor its properties for specific therapeutic applications.

In terms of synthesis, 5-Oxo-5-(4-n-propoxyphenyl)valeric acid can be prepared through a variety of methods, including oxidation reactions and condensation processes. One common approach involves the oxidation of an appropriate alcohol derivative using strong oxidizing agents like potassium permanganate or Jones reagent. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The physicochemical properties of CAS 898791-73-6 make it suitable for use in both academic and industrial settings. Its relatively high melting point and moderate solubility in organic solvents facilitate its handling and purification. Additionally, its stability under standard storage conditions ensures that it can be used in long-term experiments without degradation.

The application of 5-Oxo-5-(4-n-propoxyphenyl)valeric acid extends beyond pharmaceuticals. It has been explored as a component in cosmetic formulations due to its potential to enhance skin penetration and bioavailability. Researchers have also investigated its role in food additives, where its ability to act as a flavor enhancer or stabilizer could be advantageous.

In conclusion, 5-Oxo-5-(4-n-propoxyphenyl)valeric acid (CAS 898791-73-6) is a versatile compound with promising applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable tool for researchers and developers alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial contexts.